Cas no 2060042-68-2 (3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol)

• Product Name: 3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol
• CAS No: 2060042-68-2
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• MDL: MFCD30498301
• CID: 5183361
• PubChem ID: 137703179
• Update Time: 2025-10-25

3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol
• 3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol

• MDL： MFCD30498301
• Inchi： 1S/C14H24N2O2/c1-10(2)12-15-11(18-16-12)8-14(17)7-5-6-13(3,4)9-14/h10,17H,5-9H2,1-4H3
• InChI Key： NTJMTLQMYGPSJY-UHFFFAOYSA-N
• SMILES： C1(CC2ON=C(C(C)C)N=2)(O)CCCC(C)(C)C1

Additional information on 3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol

Recent Advances in the Study of 3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol (CAS: 2060042-68-2)

The compound 3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol (CAS: 2060042-68-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclohexanol core and a 1,2,4-oxadiazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary research suggests that 3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol may interact with enzymes or receptors involved in inflammatory pathways, offering potential applications in the treatment of chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules has prompted studies into its potential as a scaffold for drug development, particularly in the design of novel small-molecule therapeutics.

Recent synthetic efforts have focused on optimizing the production of 3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol, with an emphasis on improving yield and purity. Advances in catalytic methods and green chemistry approaches have been particularly noteworthy, enabling more efficient and environmentally friendly synthesis routes. These developments are critical for scaling up production and facilitating further preclinical and clinical studies.

In vitro and in vivo studies have provided valuable insights into the compound's pharmacokinetic and pharmacodynamic profiles. For instance, research has demonstrated its stability under physiological conditions and its ability to penetrate cellular membranes, which are essential attributes for a viable drug candidate. Furthermore, toxicity assessments have indicated a favorable safety profile at therapeutic doses, although further studies are needed to fully characterize its long-term effects.

The potential therapeutic applications of 3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol extend beyond inflammation. Recent findings suggest its utility in neurodegenerative diseases, where it may modulate pathways associated with oxidative stress and neuronal survival. Additionally, its interaction with specific protein targets has sparked interest in its use as a tool compound for probing biological mechanisms, further highlighting its versatility in biomedical research.

In conclusion, the compound 3,3-dimethyl-1-{3-(propan-2-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclohexan-1-ol (CAS: 2060042-68-2) represents a promising avenue for future drug discovery and development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable candidate for further investigation. Ongoing research efforts are expected to shed more light on its therapeutic potential and mechanistic underpinnings, paving the way for its eventual translation into clinical applications.